benzyl N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]carbamate
Overview
Description
Benzyl N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]carbamate is a chemical compound with the CAS Number: 1380486-16-7 . It has a molecular weight of 249.31 . The compound is solid in physical form .
Molecular Structure Analysis
The IUPAC name for this compound is benzyl (1R,3S)-3-(hydroxymethyl)cyclopentylcarbamate . The InChI code for this compound is 1S/C14H19NO3/c16-9-12-6-7-13(8-12)15-14(17)18-10-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10H2,(H,15,17)/t12-,13+/m0/s1 .Physical and Chemical Properties Analysis
The compound is solid in physical form . More specific physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Intermediate for Synthesis of Carbocyclic Analogs : It serves as an intermediate for the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, important for nucleic acid research (Ober et al., 2004).
Catalyst in Organic Reactions : The compound is used in Au(I)-catalyzed intramolecular hydroamination, hydroalkoxylation, and hydroarylation reactions, forming various heterocyclic structures (Zhang et al., 2006).
Intermediate for CCR2 Antagonists : It is an essential intermediate in synthesizing potent CCR2 antagonists, which are significant in medicinal chemistry (Campbell et al., 2009).
Synthesis of Neuronal Nicotinic Receptor Agonists : Used in the synthesis of neuronal nicotinic receptor (NNR) agonists, highlighting its application in neuroscience drug discovery (Ji et al., 2005).
Anticholinesterase Agents : The related benzyl carbamates have shown potential as anticholinesterase agents, which are significant in treating neurological disorders (Luo et al., 2005).
Antitubercular Activity : Some benzyl carbamates exhibit potent antitubercular activity, indicating their potential in treating tuberculosis (Cheng et al., 2019).
Antibacterial Agents : These compounds also show significant inhibitory activity against drug-resistant Gram-positive bacteria (Liang et al., 2020).
Synthesis of 1,3-Oxazinan-2-ones : They are involved in the synthesis of 1,3-oxazinan-2-ones, important in creating biologically active compounds (Mangelinckx et al., 2010).
Mechanochemical Synthesis Applications : The compound has been used in mechanochemical synthesis processes, an environmentally friendly approach in organic synthesis (Lanzillotto et al., 2015).
Cholinesterase Inhibitors for Neurological Disorders : Novel benzyl carbamates have been synthesized as potential cholinesterase inhibitors, relevant in treating neurological diseases like Alzheimer's (Kos et al., 2021).
Safety and Hazards
Properties
IUPAC Name |
benzyl N-[(1R,3S)-3-(hydroxymethyl)cyclopentyl]carbamate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c16-9-12-6-7-13(8-12)15-14(17)18-10-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10H2,(H,15,17)/t12-,13+/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDKXYQLCKKQFKQ-QWHCGFSZSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1CO)NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](C[C@H]1CO)NC(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.